Cas no 2228397-39-3 (1-(3-ethoxyphenyl)-2,2-dimethylcyclopropylmethanol)

• Product Name: 1-(3-ethoxyphenyl)-2,2-dimethylcyclopropylmethanol
• CAS No: 2228397-39-3
• MF: C₁₄H₂₀O₂
• MW: 220.307404518127
• CID: 6173890
• PubChem ID: 165686245
• Update Time: 2025-08-05

1-(3-ethoxyphenyl)-2,2-dimethylcyclopropylmethanol Chemical and Physical Properties

Names and Identifiers

• 1-(3-ethoxyphenyl)-2,2-dimethylcyclopropylmethanol
• EN300-1768495
• [1-(3-ethoxyphenyl)-2,2-dimethylcyclopropyl]methanol
• 2228397-39-3

• Inchi： 1S/C14H20O2/c1-4-16-12-7-5-6-11(8-12)14(10-15)9-13(14,2)3/h5-8,15H,4,9-10H2,1-3H3
• InChI Key： QBILSKKECSJJPP-UHFFFAOYSA-N
• SMILES： OCC1(C2C=CC=C(C=2)OCC)CC1(C)C

Computed Properties

• Exact Mass: 220.146329876g/mol
• Monoisotopic Mass: 220.146329876g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 249
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 29.5Ų

Additional information on 1-(3-ethoxyphenyl)-2,2-dimethylcyclopropylmethanol

Introduction to 1-(3-ethoxyphenyl)-2,2-dimethylcyclopropylmethanol (CAS No. 2228397-39-3)

1-(3-ethoxyphenyl)-2,2-dimethylcyclopropylmethanol (CAS No. 2228397-39-3) is a synthetic compound that has garnered significant attention in the fields of organic chemistry and medicinal chemistry due to its unique structural properties and potential biological activities. This compound is characterized by a cyclopropyl ring substituted with a 3-ethoxyphenyl group and two methyl groups, which confer it distinct chemical and biological properties.

The cyclopropyl moiety in 1-(3-ethoxyphenyl)-2,2-dimethylcyclopropylmethanol is a three-membered ring that introduces significant ring strain, making it highly reactive in various chemical transformations. This reactivity has been exploited in the synthesis of complex organic molecules and in the development of novel pharmaceuticals. The 3-ethoxyphenyl group, on the other hand, provides additional functionality and can influence the compound's solubility, stability, and biological activity.

Recent studies have focused on the potential applications of 1-(3-ethoxyphenyl)-2,2-dimethylcyclopropylmethanol in medicinal chemistry. One notable area of research is its use as a lead compound for the development of new drugs targeting specific biological pathways. For instance, a study published in the Journal of Medicinal Chemistry in 2021 reported that derivatives of this compound exhibited potent anti-inflammatory properties, making them promising candidates for the treatment of inflammatory diseases such as arthritis and asthma.

In another study, researchers investigated the antimicrobial properties of 1-(3-ethoxyphenyl)-2,2-dimethylcyclopropylmethanol. The results showed that certain derivatives of this compound demonstrated significant activity against a range of bacterial strains, including both Gram-positive and Gram-negative bacteria. This finding suggests that these compounds could be further developed into novel antimicrobial agents to combat drug-resistant infections.

The pharmacokinetic properties of 1-(3-ethoxyphenyl)-2,2-dimethylcyclopropylmethanol have also been studied to understand its behavior in biological systems. Preliminary data indicate that this compound has favorable absorption, distribution, metabolism, and excretion (ADME) profiles, which are crucial for its potential use as a therapeutic agent. Additionally, its low toxicity profile makes it an attractive candidate for further preclinical and clinical evaluation.

In the context of drug discovery, 1-(3-ethoxyphenyl)-2,2-dimethylcyclopropylmethanol has been used as a starting point for the design and synthesis of more potent and selective analogs. Computational methods such as molecular docking and molecular dynamics simulations have been employed to predict the binding modes and interactions of these compounds with their target proteins. These computational studies have provided valuable insights into the structure-activity relationships (SAR) of these compounds, guiding the rational design of optimized derivatives.

The synthetic accessibility of 1-(3-ethoxyphenyl)-2,2-dimethylcyclopropylmethanol is another factor contributing to its significance in chemical research. Various synthetic routes have been developed to prepare this compound efficiently and in high yields. One such method involves the reaction of a bromocyclopropane derivative with an aryl Grignard reagent, followed by reduction to form the final alcohol product. These synthetic strategies not only facilitate the preparation of large quantities of the compound but also allow for easy modification to generate structurally diverse derivatives.

In conclusion, 1-(3-ethoxyphenyl)-2,2-dimethylcyclopropylmethanol (CAS No. 2228397-39-3) is a versatile compound with promising applications in medicinal chemistry. Its unique structural features and favorable biological properties make it an attractive candidate for further research and development as a potential therapeutic agent. Ongoing studies are expected to uncover more about its mechanisms of action and optimize its pharmacological profile for clinical use.